2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone

• IUPAC Name: 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone
• InChI: InChI=1S/C10H11NO2S/c12-10(9-2-1-3-14-9)11-5-8-4-7(11)6-13-8/h1-3,7-8H,4-6H2
• InChI Key: ZSFYVIFOAFFCMQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)C(=O)C3=CC=CS3
• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• CAS No.: 1853058-51-1

Description

Synthesis Analysis

The synthesis of similar compounds, such as 2-oxa-5-azabicyclo[2.2.1]heptane, has been reported. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes. An unexpected intramolecular cyclization during the reaction of furfurylamine with maleimides has also been reported as a novel strategy for the efficient green synthesis of the 7-oxa-2-azabicyclo[2.2.1]hept-5-ene skeleton.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 2-oxa-5-azabicyclo[2.2.1]heptane, has been analyzed. The InChI code for this compound is 1S/C5H9NO/c1-4-3-7-5(1)2-6-4/h4-6H,1-3H2.

Scientific Research Applications

Stereoselective Synthesis and Drug Design Applications

Stereoselective Synthesis of Bicyclic Tetrahydrofuran-fused β-lactams

A study by Mollet et al. (2012) presented a methodology for synthesizing cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones from cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones. These compounds, which share structural motifs with 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone, were converted into methyl cis-3-aminotetrahydrofuran-2-carboxylates, demonstrating their potential as promising compounds within drug design due to their structural uniqueness and functional versatility (Mollet, D’hooghe, & Kimpe, 2012).

Novel β-lactamase Inhibitors from Clavulanic Acid

Synthesis of β-lactamase Inhibitors

Research by Hunt and Zomaya (1982) involved the preparation of (5R)-3-vinyl-4-oxa-1-azabicyclo[3.2.0]hept-2-en-7-one, leading to products that act as β-lactamase inhibitors. This study underscores the significance of bicyclic structures in developing inhibitors that can extend the efficacy of β-lactam antibiotics, suggesting a potential area of application for compounds like this compound in addressing antibiotic resistance (Hunt & Zomaya, 1982).

Development of Backbone-Constrained γ-Amino Acid Analogues

Synthesis of γ-Amino Acid Analogues

Garsi et al. (2022) described a synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, highlighting their utility as carbon-atom bridged morpholines and the potential to create backbone-constrained analogues of FDA-approved drugs. This research demonstrates the value of bicyclic structures in medicinal chemistry, particularly in the design of new therapeutic agents (Garsi et al., 2022).

Safety and Hazards

The safety information for similar compounds, such as 2-oxa-5-azabicyclo[2.2.1]heptane, indicates that it is corrosive. The hazard statements include H314, and the precautionary statements include P280; P305+P351+P338; P310.